Cas no 1448044-32-3 (N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide)

• Product Name: N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide
• CAS No: 1448044-32-3
• MF: C₁₃H₂₁N₅O
• MW: 263.338742017746
• CID: 5989770
• PubChem ID: 71807299
• Update Time: 2025-06-12

N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide
• 1448044-32-3
• F6438-0134
• N-[4,6-DIMETHYL-2-(4-METHYLPIPERAZIN-1-YL)PYRIMIDIN-5-YL]ACETAMIDE
• N-(4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)acetamide
• AKOS024560603
• CHEMBL4938196

• Inchi： 1S/C13H21N5O/c1-9-12(16-11(3)19)10(2)15-13(14-9)18-7-5-17(4)6-8-18/h5-8H2,1-4H3,(H,16,19)
• InChI Key： UYBAOSGIJGKLIY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=NC(=NC=1C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 263.17461031g/mol
• Monoisotopic Mass: 263.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide

Introduction to N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1448044-32-3)

N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448044-32-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The structural uniqueness of this compound, characterized by its N-4,6-dimethylpyrimidine core and a substituent group of acetamide linked to a 4-methylpiperazine moiety, positions it as a potential candidate for various therapeutic applications.

The significance of this compound is further underscored by its potential role in the development of novel pharmaceutical agents. Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug design due to their diverse biological activities. The presence of the 4-methylpiperazine group not only enhances the solubility and bioavailability of the molecule but also contributes to its interaction with biological targets. This feature is particularly crucial in the design of drugs that require efficient absorption and distribution within the body.

In the realm of academic research, N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide has been explored for its potential in addressing various health challenges. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic pathways. The precise arrangement of functional groups within its molecular structure allows it to interact selectively with these targets, which is a key criterion for any successful therapeutic agent.

The synthesis of such complex molecules requires meticulous attention to detail and adherence to stringent chemical protocols. The process involves multiple steps, each designed to introduce or modify specific functional groups while maintaining the overall integrity of the molecule. Researchers have leveraged advanced synthetic techniques to optimize the yield and purity of N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide, ensuring that it meets the high standards required for further biological evaluation.

One of the most compelling aspects of this compound is its potential application in treating conditions associated with abnormal enzyme activity. For instance, preliminary studies have suggested that it may interfere with the function of enzymes implicated in cancer progression. By modulating these enzymatic pathways, the compound could potentially inhibit tumor growth and proliferation. However, further research is necessary to fully elucidate its mechanisms of action and assess its therapeutic efficacy.

The role of computational chemistry has been instrumental in understanding the properties and behavior of N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at a molecular level. These predictions are crucial for designing experiments that can validate or refute hypotheses about its biological activity. By integrating experimental data with computational insights, scientists can gain a comprehensive understanding of how this molecule functions within biological systems.

In conclusion, N-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1448044-32-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to innovative therapeutic solutions across various medical disciplines.